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Compound of Interest

Compound Name: 5-Chloro-2-fluorocinnamic acid

Cat. No.: B7813140

Substance Identification & Chemical Context

5-Chloro-2-fluorocinnamic acid is a di-halogenated derivative of cinnamic acid.[1] It functions
as a critical "building block™ in the synthesis of heterocyclic pharmaceutical intermediates,
particularly in the development of kinase inhibitors where the electron-withdrawing halogen
atoms modulate metabolic stability and binding affinity.

Property Specification

Chemical Name 5-Chloro-2-fluorocinnamic acid

(2E)-3-(5-chloro-2-fluorophenyl)prop-2-enoic

IUPAC Name )
acid
Molecular Formula CoHeCIFO2
Molecular Weight 200.59 g/mol
Physical State White to off-white crystalline powder
N Soluble in DMSO, Methanol, Ethanol; Sparingly
Solubility ]
soluble in water
] ] Approx.[1][2][3][4] 175-185 °C (Estimate based
Melting Point T
on analogs; verify via CoA)
Vendor Specific (Verify against CoA, distinct
CAS Number

from 4-Cl isomer [202982-65-8])
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Critical Note on Isomerism: Commercial samples are predominantly the (E)-isomer (trans).
However, photochemical isomerization to the (Z)-isomer can occur upon prolonged exposure to

light.

Hazard Identification & Toxicology (GHS)

While specific toxicological data for this exact isomer may be limited, a Structure-Activity
Relationship (SAR) assessment based on 4-chloro-2-fluorocinnamic acid and general
halogenated cinnamic acids dictates the following safety profile.

GHS Classification (Read-Across)[1]

 Signal Word:WARNING
e Skin Corrosion/Irritation: Category 2 (H315)
e Serious Eye Damage/Irritation: Category 2A (H319)[5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)
(H335)

Mechanistic Toxicology

The compound possesses two reactive features contributing to its toxicity:

o Carboxylic Acid Moiety: Protonic acidity (pKa ~4.0—4.5) causes direct tissue irritation upon
contact with mucous membranes.

e -Unsaturated System: The alkene double bond, conjugated with the electron-withdrawing
carbonyl and halogenated ring, acts as a Michael Acceptor. This allows it to potentially
alkylate biological nucleophiles (e.g., cysteine residues in proteins), leading to sensitization
or cellular stress.
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Engineering Controls & Hierarchy of Safety

To mitigate the risks of respiratory sensitization and ocular damage, a rigid hierarchy of controls
must be implemented.

Engineering Controls (Primary)

Chemical Fume Hood Glove Box
(Face velocity: 0.5 m/s) (For weighing >5g)

\ A}élistrative Controls

Decontamination Protocol
(Wash hands/surfaces)

SOP: Halogenated Acids

|
Emergency Only
]
1
PPE (Last Resort) i
Nitrile Gloves Safety Glasses w/ Side Shields N95/P100 Respirator
(Double gloving recommended) (Goggles if powder hazard high) (If outside hood)

Click to download full resolution via product page
Figure 1: Hierarchy of controls for handling halogenated cinnamic acid derivatives.

Handling & Storage Protocols
Storage Conditions

o Temperature: Store at 2—8 °C (Refrigerated) to prevent slow thermal degradation.

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). The electron-deficient alkene is
susceptible to oxidation over long periods.

 Light: Protect from light (Amber vials/foil wrap) to prevent E-to-Z photo-isomerization.[1]
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Solubilization & Reaction Setup

When preparing stock solutions (e.g., for biological assay or synthesis):

» Solvent Choice: Dissolve in DMSO or DMF for high concentrations (>50 mM). For synthetic
reactions, THF or Dichloromethane are suitable.

 Acidification Risk: If neutralizing with base (e.g., NaOH), an exothermic reaction will occur.
Add base slowly at 0 °C.

e Glassware: Use borosilicate glass. Avoid metal spatulas if the compound is wet/acidic to
prevent metallic contamination.

Stability Check (Self-Validating Protocol)

Before using stored material, perform this quick check:
» Visual: Powder should be white/off-white. Yellowing indicates oxidation or polymerization.

e Solubility: A 10 mg sample should dissolve clearly in 1 mL methanol. Turbidity suggests
polymer formation.

Emergency Response & Waste Disposal

In the event of exposure or release, immediate action is required to neutralize the acidic and
alkylating nature of the compound.

i > Wash 15 min w/ Soap
Dermal Skin Contact ""| Remove Contaminated Clothing

\

w| Rinse 15 min (Eyewash) Seek Medical Attention
Eye Contact Lift Eyelids > (Show SDS)
If large gty

Ocular

Incident Detected Identify Type

y

Wet Wipe (NaHCO3 solution)
Do NOT sweep dry dust

Bench Spill >

Click to download full resolution via product page
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Figure 2: Emergency response workflow for exposure or accidental release.

Waste Management[1][2]

 Classification: Hazardous Chemical Waste (Halogenated Organic).

» Disposal Stream: Do NOT dispose of down the drain.[6] Collect in a container marked
"Halogenated Organic Solvents/Solids."

» Neutralization: For small spill residues, treat with saturated Sodium Bicarbonate (

) solution to neutralize acidity before wiping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Safety & Handling Guide: 5-Chloro-2-
fluorocinnamic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b7813140#5-chloro-2-fluorocinnamic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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